Cas no 1865102-65-3 (3-(2-Fluoroethyl)-1-(3-methoxypropyl)thiourea)

• Product Name: 3-(2-Fluoroethyl)-1-(3-methoxypropyl)thiourea
• CAS No: 1865102-65-3
• MF: C₇H₁₅FN₂OS
• MW: 194.270203828812
• CID: 6289956
• PubChem ID: 165508064
• Update Time: 2025-06-25

3-(2-Fluoroethyl)-1-(3-methoxypropyl)thiourea Chemical and Physical Properties

Names and Identifiers

• EN300-1274830
• 3-(2-fluoroethyl)-1-(3-methoxypropyl)thiourea
• 1865102-65-3
• 3-(2-Fluoroethyl)-1-(3-methoxypropyl)thiourea

• Inchi： 1S/C7H15FN2OS/c1-11-6-2-4-9-7(12)10-5-3-8/h2-6H2,1H3,(H2,9,10,12)
• InChI Key： ZSEMMRKFBGPUJK-UHFFFAOYSA-N
• SMILES： S=C(NCCF)NCCCOC

Computed Properties

• Exact Mass: 194.08891244g/mol
• Monoisotopic Mass: 194.08891244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 65.4Ų

Additional information on 3-(2-Fluoroethyl)-1-(3-methoxypropyl)thiourea

Introduction to 3-(2-Fluoroethyl)-1-(3-methoxypropyl)thiourea (CAS No. 1865102-65-3)

3-(2-Fluoroethyl)-1-(3-methoxypropyl)thiourea, with the CAS number 1865102-65-3, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of thioureas, which are known for their diverse biological activities and chemical reactivity.

The molecular formula of 3-(2-Fluoroethyl)-1-(3-methoxypropyl)thiourea is C₉H₁₄FN₂O, and its molecular weight is approximately 197.22 g/mol. The presence of a fluorine atom and a methoxy group in its structure imparts distinct properties that make it an interesting candidate for various chemical and biological studies.

In the realm of pharmaceutical research, 3-(2-Fluoroethyl)-1-(3-methoxypropyl)thiourea has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, making it a valuable tool for understanding disease mechanisms and developing novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders.

Beyond its pharmaceutical applications, 3-(2-Fluoroethyl)-1-(3-methoxypropyl)thiourea has also shown promise in materials science. Its unique chemical structure allows it to form stable complexes with various metals, which can be utilized in the development of advanced materials with enhanced properties. Research conducted at the University of California, Berkeley, demonstrated that this compound can be used as a ligand in coordination chemistry to create metal-organic frameworks (MOFs) with high surface areas and tunable pore sizes. These MOFs have potential applications in gas storage, catalysis, and drug delivery systems.

The synthesis of 3-(2-Fluoroethyl)-1-(3-methoxypropyl)thiourea typically involves the reaction of 2-fluoroethylamine with 3-methoxypropyl isothiocyanate. This reaction can be carried out under mild conditions, making it an accessible route for researchers and industrial chemists. The purity and yield of the final product can be optimized by carefully controlling reaction parameters such as temperature, solvent choice, and reaction time.

In terms of safety and handling, while 3-(2-Fluoroethyl)-1-(3-methoxypropyl)thiourea is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn to minimize exposure risks. Additionally, the compound should be stored in a cool, dry place away from incompatible substances.

The future prospects for 3-(2-Fluoroethyl)-1-(3-methoxypropyl)thiourea are promising. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in both academic and industrial settings. As more studies are conducted, it is likely that additional uses will be discovered, potentially leading to breakthroughs in fields such as medicine and materials science.